N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(1-cycloheptyl-5-oxopyrrolidin-3-yl)-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C16H24N4O2/c21-15(12-19-9-5-8-17-19)18-13-10-16(22)20(11-13)14-6-3-1-2-4-7-14/h5,8-9,13-14H,1-4,6-7,10-12H2,(H,18,21)
• InChI Key: QMEXWKWFXFJABL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CC(CC2=O)NC(=O)CN3C=CC=N3
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol

Description

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(1H-pyrazol-1-yl)acetamide, commonly known as CP-945,598, is a chemical compound that has been studied for its potential therapeutic applications. It belongs to the class of compounds known as cannabinoid receptor antagonists, which are being investigated for their potential in treating a variety of medical conditions.

Mechanism of Action

The mechanism of action of CP-945,598 involves its binding to the CB1 receptor, which is primarily located in the central nervous system. By blocking the activation of this receptor by endocannabinoids, CP-945,598 can reduce pain sensation and inflammation.
Biochemical and Physiological Effects:
CP-945,598 has been shown to have a variety of biochemical and physiological effects, including the reduction of pain sensation in animal models of acute and chronic pain. It has also been found to have anti-inflammatory effects, and may have potential applications in treating conditions such as arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of CP-945,598 is its potency and selectivity as a CB1 receptor antagonist, which makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one limitation is that its effects may be limited to the central nervous system, and it may not be effective in treating conditions that involve peripheral cannabinoid receptors.

Future Directions

There are several potential future directions for research on CP-945,598 and related compounds. One area of interest is in the development of more selective and potent CB1 receptor antagonists, which may have greater therapeutic potential. Another area of interest is in the investigation of the role of the endocannabinoid system in various medical conditions, and the potential for targeting this system for therapeutic purposes.

Scientific Research Applications

CP-945,598 has been studied extensively for its potential therapeutic applications, particularly in the field of pain management. It has been found to be a potent and selective antagonist of the cannabinoid receptor CB1, which is involved in the regulation of pain sensation.